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Compound of Interest

Compound Name: ZL0454

Cat. No.: B10829347

Get Quote

For researchers, scientists, and drug development professionals handling ZL0454, a potent

and selective Bromodomain-containing protein 4 (BRD4) inhibitor, adherence to strict safety

and disposal procedures is paramount to ensure personal safety and environmental protection.

[1][2] This document provides essential guidance on the proper handling, storage, and disposal

of ZL0454, in line with established safety data.

Chemical and Hazard Profile
ZL0454 is identified by CAS No. 2229042-77-5 and has the molecular formula C18H22N4O3S

with a molecular weight of 374.459.[3] It is classified as harmful if swallowed (Acute toxicity,

Oral - Category 4) and very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity -

Category 1, and Chronic aquatic toxicity - Category 1).[3] Therefore, preventing its release into

the environment is a critical aspect of its handling and disposal.
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Property Value

CAS Number 2229042-77-5

Molecular Formula C18H22N4O3S

Molecular Weight 374.459

Hazard Classifications

Acute toxicity, Oral (Category 4), H302Acute

aquatic toxicity (Category 1), H400Chronic

aquatic toxicity (Category 1), H410

Personal Protective Equipment (PPE) and Handling
When working with ZL0454, it is mandatory to use appropriate personal protective equipment

to avoid inhalation, and contact with skin and eyes.[3] This includes:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing.

Respiratory Protection: A suitable respirator should be used, especially where dust or

aerosol formation is possible.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

An accessible safety shower and eyewash station are essential.

Storage Procedures
Proper storage is crucial to maintain the stability and integrity of ZL0454. It should be stored in

a tightly sealed container in a cool, well-ventilated area, away from direct sunlight and sources

of ignition. Recommended storage temperatures are -20°C for the powder form and -80°C

when in solvent.

Accidental Release Measures
In the event of a spill, the following steps should be taken:
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Evacuate: Personnel should be evacuated to a safe area.

Ventilate: Ensure adequate ventilation of the area.

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.

Clean-up: For liquid spills, absorb with a finely-powdered liquid-binding material such as

diatomite or universal binders. For solid spills, carefully sweep or scoop up the material,

avoiding dust formation.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.

Disposal: Dispose of all contaminated materials as hazardous waste according to the

disposal procedures outlined below.

Disposal Procedures
The primary directive for the disposal of ZL0454 and its containers is to send them to an

approved waste disposal plant. It is crucial to adhere to all prevailing country, federal, state,

and local regulations for hazardous waste disposal.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste containing ZL0454, including unused product, contaminated labware

(e.g., pipette tips, vials), and absorbent materials from spills, in a designated and clearly

labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Container Labeling:

The waste container must be labeled with "Hazardous Waste" and the full chemical name

"ZL0454". Include the specific hazards: "Acutely Toxic" and "Environmental Hazard".
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Waste Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

until it is collected by trained EHS personnel or a licensed hazardous waste contractor.

Final Disposal:

The disposal must be conducted by an approved and licensed waste disposal facility. This

ensures that the chemical is managed in a way that minimizes its impact on the

environment, particularly aquatic ecosystems.

Experimental Workflow for Safe Handling and
Disposal of ZL0454
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Caption: Workflow for the safe handling and disposal of ZL0454.
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ZL0454 Disposal Decision Pathway
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Caption: Decision pathway for ZL0454 waste segregation and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829347/docs#proper-disposal-and-safety-
protocols-for-zl0454]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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